Cas no 1880610-92-3 (2-chloro-N-[dimethyl(oxo)-lambda6-sulfanylidene]propanamide)

• Product Name: 2-chloro-N-[dimethyl(oxo)-lambda6-sulfanylidene]propanamide
• CAS No: 1880610-92-3
• MF: C₅H₁₀ClNO₂S
• MW: 183.656399250031
• CID: 6528865
• PubChem ID: 130581867
• Update Time: 2025-06-15

2-chloro-N-[dimethyl(oxo)-lambda6-sulfanylidene]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[dimethyl(oxo)-lambda6-sulfanylidene]propanamide
• EN300-4585964
• 1880610-92-3

• Inchi： 1S/C5H10ClNO2S/c1-4(6)5(8)7-10(2,3)9/h4H,1-3H3
• InChI Key： XBKNMAKGIUCUBJ-UHFFFAOYSA-N
• SMILES： ClC(C)C(N=S(C)(C)=O)=O

Computed Properties

• Exact Mass: 183.0120774g/mol
• Monoisotopic Mass: 183.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.9Ų

Additional information on 2-chloro-N-[dimethyl(oxo)-lambda6-sulfanylidene]propanamide

Professional Introduction to 2-chloro-N-[dimethyl(oxo)-lambda6-sulfanylidene]propanamide (CAS No. 1880610-92-3)

2-chloro-N-[dimethyl(oxo)-lambda6-sulfanylidene]propanamide, identified by its CAS number 1880610-92-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural features, which include a chloro-substituted amide moiety and a sulfanylidene functional group. The presence of these structural elements imparts distinct reactivity and potential applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-chloro-N-[dimethyl(oxo)-lambda6-sulfanylidene]propanamide can be described as a propanamide backbone substituted with a chloro group at the second carbon position and a dimethyl sulfanylidene group at the nitrogen atom. This configuration creates a molecule with both electrophilic and nucleophilic sites, making it a versatile intermediate in synthetic chemistry. The sulfanylidene moiety, in particular, is known for its ability to participate in various organic transformations, including condensation reactions, cyclization processes, and metal coordination, which are crucial for constructing complex molecular architectures.

In recent years, there has been growing interest in the development of sulfanylidene-containing compounds due to their potential biological activities. Research has demonstrated that such molecules can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for drug discovery. For instance, studies have shown that derivatives of sulfanylidene compounds can interact with metalloproteinases and other enzymes involved in inflammatory pathways. This has led to investigations into their potential applications in treating conditions such as arthritis and cancer.

The synthesis of 2-chloro-N-[dimethyl(oxo)-lambda6-sulfanylidene]propanamide represents a significant achievement in synthetic organic chemistry. The process typically involves multi-step reactions, starting from readily available precursors such as chlorinated ketones and diamines. The introduction of the sulfanylidene group requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal catalysis and organometallic chemistry have been employed to optimize these reactions, resulting in more efficient and scalable synthetic routes.

The chemical properties of this compound make it an attractive building block for further functionalization. The chloro group at the alpha position allows for nucleophilic substitution reactions, enabling the introduction of various substituents at this site. Additionally, the amide functionality can undergo hydrolysis or amidation reactions, providing access to a wide range of derivatives with tailored properties. These characteristics make 2-chloro-N-[dimethyl(oxo)-lambda6-sulfanylidene]propanamide a valuable reagent in the synthesis of more complex molecules.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior. Molecular modeling studies have been used to predict the three-dimensional structure of 2-chloro-N-[dimethyl(oxo)-lambda6-sulfanylidene]propanamide and its interactions with biological targets. These simulations have provided insights into how the molecule might bind to enzymes or receptors, offering guidance for structure-activity relationship studies. Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to design more effective and targeted therapeutic agents.

The potential applications of 2-chloro-N-[dimethyl(oxo)-lambda6-sulfanylidene]propanamide extend beyond pharmaceuticals into other areas such as agrochemicals and material science. For example, sulfanylidene compounds have been explored as herbicides and fungicides due to their ability to disrupt essential biological processes in plants. In material science, these molecules can be incorporated into polymers or coatings to enhance their thermal stability or mechanical properties.

In conclusion, 2-chloro-N-[dimethyl(oxo)-lambda6-sulfanylidene]propanamide (CAS No. 1880610-92-3) is a multifaceted compound with significant potential in various scientific domains. Its unique structural features enable diverse synthetic transformations and biological activities, making it a valuable tool for researchers in pharmaceuticals, agrochemicals, and materials science. As our understanding of its properties continues to evolve through experimental and computational studies, this compound is poised to play an increasingly important role in future research endeavors.